3-(2-Amino-2-methylpropyl)aniline

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 3-(2-amino-2-methylpropyl)aniline
• InChI: InChI=1S/C10H16N2/c1-10(2,12)7-8-4-3-5-9(11)6-8/h3-6H,7,11-12H2,1-2H3
• InChI Key: LMBGZWOGUHGFAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CC=C1)N)N

Description

3-(2-Amino-2-methylpropyl)aniline is a substituted aniline derivative featuring a branched alkylamine side chain at the meta position of the benzene ring. Its molecular formula is C10H16N2, with a molecular weight of 164.25 g/mol. The compound combines the aromatic reactivity of aniline with the steric and electronic effects of a branched 2-amino-2-methylpropyl group. This structure confers unique physicochemical properties, making it relevant in pharmaceutical synthesis and materials science.

Comparison with Similar Compounds

2-(3-Aminopropyl)aniline

• Molecular Formula : C9H14N2 (MW: 150.23 g/mol) .
• Key Differences: Structure: Lacks the methyl branch on the propyl chain. The amino group is on a linear propyl chain at the ortho position of the benzene ring. Physical Properties: Lower molecular weight and linear structure may result in higher melting points compared to branched analogs.
• Applications : Used in polymer chemistry and as a precursor for dyes .

3-(2-Methylpropyl)aniline

• Molecular Formula : C10H15N (MW: 149.23 g/mol) .
• Key Differences: Structure: Features a 2-methylpropyl (isobutyl) group without an amino substituent on the side chain. Electronic Effects: The absence of the amino group reduces hydrogen-bonding capacity and basicity. Solubility: Less polar than 3-(2-Amino-2-methylpropyl)aniline, leading to higher solubility in non-polar solvents.
• Applications : Primarily used in agrochemical intermediates .

2-Isopropyl-N-[2-(3-methylphenoxy)propyl]aniline

• Molecular Formula: C19H25NO (MW: 283.41 g/mol) .
• Key Differences: Structure: Contains an isopropyl group and a phenoxypropyl substituent, introducing ether and tertiary amine functionalities. Steric Effects: Bulkier substituents increase steric hindrance, reducing reactivity in electrophilic aromatic substitution.

5-(4-Amino-2-methylphenyl)-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine

• Molecular Formula : C14H16N6 (MW: 268.32 g/mol) .
• Key Differences: Structure: A fused heterocyclic system with amino groups on both the phenyl and pyrimidine rings. Synthesis: Requires palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), similar to methods used for aryl-substituted anilines .

Physicochemical and Functional Comparison

Property	3-(2-Amino-2-methylpropyl)aniline	2-(3-Aminopropyl)aniline	3-(2-Methylpropyl)aniline
Molecular Weight (g/mol)	164.25	150.23	149.23
Hydrogen Bond Donors	2	2	1
XLogP3 (Lipophilicity)	~2.1 (estimated)	1.8	2.6
Rotatable Bonds	3	4	2
Topological Polar Surface Area (Ų)	52	52	26

• Key Trends: Branched chains (e.g., 2-methylpropyl) reduce rotatable bonds and increase hydrophobicity (higher XLogP3). Amino groups enhance polarity and hydrogen-bonding capacity, critical for interactions in drug-receptor binding.